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Compound of Interest

Compound Name: 2-Bromo-3-methylpentanoic acid

Cat. No.: B1597287

This technical guide provides a comprehensive overview of the physicochemical properties,
synthesis, and potential biological relevance of the chiral molecule (2S,3R)-2-bromo-3-
methylpentanoic acid. The information is intended for researchers, scientists, and
professionals involved in drug development and organic synthesis.

Physicochemical Properties

(2S,3R)-2-bromo-3-methylpentanoic acid, with the chemical formula CeéH11BrOz, is a
halogenated derivative of 3-methylpentanoic acid. While specific experimental data for this
particular stereocisomer is limited in publicly available literature, the properties of the general 2-
bromo-3-methylpentanoic acid provide a useful reference.

Table 1: Physicochemical Properties of 2-bromo-3-methylpentanoic acid
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Property Value Source

Molecular Formula CeH11BroO:2 [1112]

Molecular Weight 195.05 g/mol [3114]

CAS Number 21582-41-2 for (2S,3R) isomer  [1][2]
Colorless oily liquid (for the

Appearance [4]
general compound)

N ) 240.5 °C at 760 mmHg (for the

Boiling Point [4]

general compound)
) 1.432 g/cm3 (for the general
Density [4]

compound)

Refractive Index

1.485 (for the general

compound)

[4]

99.3 °C (for the general

Flash Point [4]
compound)
XLogP3 2.3 [3][4]
Hydrogen Bond Donor Count 1 [4]
Hydrogen Bond Acceptor
ydrog p 2 4]

Count

Spectroscopic Data

While specific spectra for (2S,3R)-2-bromo-3-methylpentanoic acid are not readily available,

standard analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy (*H

and 13C), Infrared (IR) spectroscopy, and Mass Spectrometry (MS) are crucial for its

characterization and confirmation of its stereochemistry.

Experimental Protocols
Stereoselective Synthesis from L-isoleucine
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A key method for the stereoselective synthesis of (S)-2-bromo-3-methylpentanoic acid

involves the reaction of L-isoleucine with hydrogen bromide and sodium nitrite.[4] This

procedure allows for the retention of the stereochemistry at the C3 position while substituting

the amino group at the C2 position with a bromine atom.

Protocol:

Diazotization: L-isoleucine is dissolved in an aqueous solution of hydrogen bromide.

Bromination: A solution of sodium nitrite is added dropwise to the cooled reaction mixture.
The reaction proceeds via a diazotization of the primary amine, followed by nucleophilic
substitution by the bromide ion.

Extraction: The resulting (2S,3R)-2-bromo-3-methylpentanoic acid is then extracted from
the aqueous solution using an appropriate organic solvent (e.g., diethyl ether).

Purification: The crude product is purified by distillation under reduced pressure or by column
chromatography.

General Synthesis via Hell-Volhard-Zelinskii Reaction

For the synthesis of a racemic mixture of 2-bromo-3-methylpentanoic acid, the Hell-Volhard-

Zelinskii reaction is a standard method for the a-bromination of carboxylic acids.[5][6][7][8]

Protocol:

Activation: 3-methylpentanoic acid is treated with a catalytic amount of phosphorus
tribromide (PBr3) to form the corresponding acyl bromide.

Enolization and Bromination: The acyl bromide tautomerizes to its enol form, which then
reacts with elemental bromine (Brz) at the a-carbon.

Hydrolysis: The resulting a-bromo acyl bromide is hydrolyzed with water to yield 2-bromo-3-
methylpentanoic acid.

Purification: The product is purified by distillation or crystallization.
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Stereoselective Synthesis

B B HBr, NaNO2 . R L Organic Solvent N I 3 )
L-isoleucine Diazotization Bromination Extraction Purification (2S,3R)-2-bromo-3-methylpentanoic acid

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1597287?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Fatty Acyl-CoA

Acyl-CoA
Dehydrogenase

Enoyl-CoA
Hydratase

3-Hydroxyacyl-CoA
Dehydrogenase

Potential Inhibition of Fatty Acid f-Oxidation

(2S,3R)-2-bromo-3-
methylpentanoic acid

Acetyl-CoA

TCA Cycle

Acyl-CoA Synthetasg

(2S,3R)-2-bromo-3-
methylpentanoyl-CoA

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved.

6/8 Tech Support


https://www.benchchem.com/product/b1597287?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1597287?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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